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Compound of Interest

Compound Name: L-Alaninol-d3

Cat. No.: B580260

An In-depth Technical Guide to L-Alaninol-d3: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of L-Alaninol-d3. It is intended for researchers, scientists, and drug development
professionals who utilize stable isotope-labeled compounds in their work. This document
details the physicochemical properties, structural information, and common synthetic
approaches, and highlights its application as an internal standard in quantitative analyses.

Core Chemical Properties

L-Alaninol-d3 is the deuterated form of L-Alaninol, where the three hydrogen atoms on the
methyl group are replaced with deuterium. This isotopic labeling makes it an ideal internal
standard for mass spectrometry-based quantitative analysis, such as LC-MS or GC-MS, as it is
chemically identical to the endogenous analyte but has a distinct molecular weight.[1]

Quantitative Data Summary

The following table summarizes the key quantitative chemical properties of L-Alaninol-d3 and
its non-deuterated counterpart, L-Alaninol. The properties of the deuterated version are
expected to be very similar to the non-deuterated form.
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Property L-Alaninol-d3 L-Alaninol

CAS Number 352438-84-7[1][2][3] 2749-11-3[4][5][6][7][8]
Molecular Formula C3HeD3NOJ1] CsHoNOJ[4][7][9][10]
Molecular Weight 78.13 g/mol [1] 75.11 g/mol [4][5][71[9][10][11]

Colorless to light yellow

Appearance Liquid[1][2][3
PP quialL][2]i3] viscous liquid[4][5][11][12]
Melting Point Not available -2 °C[5][6][11][13]
72-73 °C @ 11 mmHg[4][5][6
Boiling Point Not available @ A1l
[BI[9][11]
_ _ 0.965 g/mL at 25 °C[4][5][6]
Density Not available
[11]
Refractive Index Not available n20/D 1.450[5][9]
- ] Soluble in water and
Solubility Not available

ethanol[11][12][13]

Pure form: -20°C; In solvent:
Storage 2-8°C[5]
-80°C[1][2][3]

Chemical Structure

The chemical structure of L-Alaninol-d3 is characterized by a chiral center at the second
carbon, with an amino group and a deuterated methyl group, and a primary alcohol at the first
carbon.

e IUPAC Name: (2S)-2-amino-1-propan-1,1,1-d3-ol

e SMILES: OC--INVALID-LINK--C([2H])(I2HD[2HI[L][2][3]
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Caption: Chemical structure of L-Alaninol-d3.

Experimental Protocols
Synthesis of L-Alaninol

A prevalent method for synthesizing L-Alaninol is the reduction of an L-alanine ester, such as L-
alanine ethyl ester hydrochloride, using a reducing agent like sodium borohydride (NaBHa).[8]
[11][14][15][16][17] The synthesis of L-Alaninol-d3 would follow a similar procedure, starting
with the corresponding deuterated L-alanine ester.

Materials:

o L-alanine ethyl ester hydrochloride
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Sodium borohydride (NaBHa4)

Ethanol

Water

Acetone

Ethyl acetate

Procedure:

o A solution of sodium borohydride is prepared in cold water.[11]

e A solution of L-alanine ethyl ester hydrochloride in ethanol is added dropwise to the sodium
borohydride solution while maintaining a controlled temperature.[11][15][16]

 After the reaction is complete, any excess sodium borohydride is quenched with the addition
of acetone.[11]

o Ethyl acetate is added to precipitate inorganic salts, which are then removed by filtration.[11]

e The L-Alaninol is extracted from the aqueous layer using ethyl acetate.[11][15]

e The combined organic extracts are dried, and the solvent is removed under reduced
pressure to yield the crude product.[14]

e The crude L-Alaninol can be further purified by vacuum distillation.[18]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/L_Alaninol_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/L_Alaninol_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.chemicalbook.com/synthesis/s-2-amino-1-propanol.htm
https://patents.google.com/patent/JPH06199747A/en
https://www.benchchem.com/pdf/L_Alaninol_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/L_Alaninol_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/L_Alaninol_A_Comprehensive_Technical_Guide_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.chemicalbook.com/synthesis/s-2-amino-1-propanol.htm
https://www.benchchem.com/pdf/The_Discovery_Synthesis_and_Application_of_L_Alaninol_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Comparative_Performance_of_L_Alaninol_Synthesis_Routes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

«— @ |— |— |— |e—] |— |

)

Click to download full resolution via product page

Caption: General workflow for the synthesis of L-Alaninol.
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Analytical Methodology

L-Alaninol-d3 is primarily used as an internal standard for the quantification of L-Alaninol in
biological matrices by GC- or LC-MS.[1] Spectroscopic techniques such as Infrared (IR)
Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry
(MS) are essential for the structural characterization and purity assessment of L-Alaninol and
its deuterated isotopologue.[19]

Applications in Research and Drug Development

The non-deuterated compound, L-Alaninol, serves as a valuable chiral building block in
asymmetric synthesis.[4][14][17] Its bifunctional nature allows for its use in the synthesis of
chiral ligands, auxiliaries, and pharmaceutical intermediates.[14]

L-Alaninol-d3's key application stems from the field of pharmacokinetics, where deuteration of
drugs can alter their metabolic profiles.[1] The use of stable isotope-labeled compounds like L-
Alaninol-d3 is critical for accurate quantification in metabolic studies and clinical mass
spectrometry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. medchemexpress.com [medchemexpress.com]
. medchemexpress.com [medchemexpress.com]
. chemimpex.com [chemimpex.com]

. mainchem.com [mainchem.com]

. parchem.com [parchem.com]

. L-Alaninol | C3HINO | CID 80307 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
0] ~ (o)) &) EaN w N -

. L-Alaninol | 2749-11-3 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b580260?utm_src=pdf-body
https://www.medchemexpress.com/l-alaninol-d3.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Spectroscopic_Analysis_of_L_Alaninol.pdf
https://www.chemimpex.com/products/03169
https://www.benchchem.com/pdf/The_Discovery_Synthesis_and_Application_of_L_Alaninol_A_Technical_Guide.pdf
https://www.benchchem.com/product/b1674331
https://www.benchchem.com/pdf/The_Discovery_Synthesis_and_Application_of_L_Alaninol_A_Technical_Guide.pdf
https://www.benchchem.com/product/b580260?utm_src=pdf-body
https://www.medchemexpress.com/l-alaninol-d3.html
https://www.benchchem.com/product/b580260?utm_src=pdf-body
https://www.benchchem.com/product/b580260?utm_src=pdf-body
https://www.medchemexpress.com/l-alaninol-d3.html
https://www.benchchem.com/product/b580260?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/l-alaninol-d3.html
https://www.medchemexpress.com/l-alaninol-d3.html?locale=ko-KR
https://www.medchemexpress.com/l-alaninol-d3.html?locale=es-ES
https://www.chemimpex.com/products/03169
https://mainchem.com/wp-content/uploads/docs/CAS-2749-11-3.pdf
https://parchem.com/chemical-supplier-distributor/l-alaninol-037373
https://pubchem.ncbi.nlm.nih.gov/compound/L-Alaninol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8693194.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. 6168-72-5 CAS MSDS (DL-Alaninol) Melting Point Boiling Point Density CAS Chemical

Properties [chemicalbook.com]

e 10.
e 11.
e 12.
e 13.
e 14.
e 15.
e 16.
e 17.
e 18.
e 19.

scbt.com [scbt.com]

benchchem.com [benchchem.com]

DL-Alaninol | 6168-72-5 [chemicalbook.com]

L-Alaninol - LKT Labs [lktlabs.com]

benchchem.com [benchchem.com]

L-Alaninol synthesis - chemicalbook [chemicalbook.com]

JPH06199747A - Production of I-alaninol - Google Patents [patents.google.com]
L-Alaninol | 2749-11-3 | Benchchem [benchchem.com]

benchchem.com [benchchem.com]

benchchem.com [benchchem.com]

 To cite this document: BenchChem. [L-Alaninol-d3 chemical properties and structure].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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